Cas no 1421252-90-5 (3,5-dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole)

• Product Name: 3,5-dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• CAS No: 1421252-90-5
• MF: C₂₂H₂₇BN₂O₄S
• MW: 426.3368
• MDL: MFCD28130306
• CID: 2134611
• Update Time: 2025-06-08

3,5-dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Indazole
• 3,5-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-indazole
• AK174369
• GSMMFVZBZKAEIG-UHFFFAOYSA-N
• 1H-Indazole, 3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3,5-dimethyl-1-(4-methylphenyl)sulfonyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole
• 3,5-Dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-Dioxaborolan-2-yl)-1
• 3,5-dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

• MDL： MFCD28130306
• Inchi： 1S/C22H27BN2O4S/c1-14-8-11-17(12-9-14)30(26,27)25-18-13-10-15(2)20(19(18)16(3)24-25)23-28-21(4,5)22(6,7)29-23/h8-13H,1-7H3
• InChI Key： GSMMFVZBZKAEIG-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N1C2C([H])=C([H])C(C([H])([H])[H])=C(B3OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O3)C=2C(C([H])([H])[H])=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 729
• Topological Polar Surface Area: 78.8

Experimental Properties

• Boiling Point: 594.3±60.0°C at 760 mmHg

3,5-dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD304087)

Additional information on 3,5-dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

Recent Advances in the Study of 3,5-dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS: 1421252-90-5)

The compound 3,5-dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole (CAS: 1421252-90-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid-containing indazole derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have focused on its unique chemical properties, synthetic applications, and potential pharmacological activities.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel proteasome inhibitors. Researchers have demonstrated that the boronic acid moiety in the molecule can effectively bind to the active sites of proteasomes, making it a promising candidate for the treatment of cancers such as multiple myeloma and mantle cell lymphoma. Recent in vitro and in vivo studies have shown that derivatives of this compound exhibit potent inhibitory activity against the 20S proteasome, with IC50 values in the nanomolar range.

In addition to its applications in cancer therapy, 3,5-dimethyl-1-(4-methylbenzenesulfonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole has also been investigated for its potential use in inflammatory and autoimmune diseases. The compound's ability to modulate NF-κB signaling pathways has been a focal point of recent research. Studies have shown that it can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines, suggesting its potential as an anti-inflammatory agent.

From a synthetic chemistry perspective, recent work has optimized the preparation of this compound, improving both yield and purity. Advances in catalytic borylation reactions have enabled more efficient incorporation of the boronic ester group, which is critical for its biological activity. Furthermore, novel purification techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry, have been employed to ensure the compound's high purity for pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the ongoing studies and recent breakthroughs underscore the compound's potential as a versatile scaffold in drug discovery. Continued exploration of its pharmacological properties and optimization of its chemical structure are expected to yield even more promising results in the near future.